7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

• Molecular Formula: C31H28N2O5S
• Molecular Weight: 540.6 g/mol
• IUPAC Name: (14E)-11-(2-methoxyphenyl)-14-[(3,4,5-trimethoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
• InChI: InChI=1S/C31H28N2O5S/c1-35-23-12-8-7-11-21(23)28-22-14-13-19-9-5-6-10-20(19)27(22)32-31-33(28)30(34)26(39-31)17-18-15-24(36-2)29(38-4)25(16-18)37-3/h5-12,15-17,28H,13-14H2,1-4H3/b26-17+
• InChI Key: APJFLTXMXIBAMD-YZSQISJMSA-N
• Isomeric SMILES: COC1=CC=CC=C1C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)/C(=C\C6=CC(=C(C(=C6)OC)OC)OC)/S5
• SMILES: COC1=CC=CC=C1C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC(=C(C(=C6)OC)OC)OC)S5

Description

7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one, also known as TQB, is a novel compound that has shown potential as a therapeutic agent in various scientific research studies.

Mechanism of Action

7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one exerts its therapeutic effects through the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of various diseases. It has been shown to inhibit the activity of various kinases, such as Src and Akt, which play a key role in cancer cell proliferation and survival. 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one also inhibits the activity of various cytokines, such as TNF-α and IL-6, which are involved in the inflammatory response.
Biochemical and Physiological Effects
7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation in various tissues. 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has also been shown to have a low toxicity profile, making it a promising therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has various advantages and limitations for lab experiments. One of the main advantages is its high potency, which allows for the use of lower doses in experiments. 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one also has a low toxicity profile, making it a safe compound for use in animal studies. However, one of the limitations of 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are various future directions for the study of 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One potential direction is the development of 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one-based therapeutics for the treatment of cancer, inflammatory diseases, and bacterial infections. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in animal models and humans. Additionally, further research is needed to understand the mechanism of action of 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one and its potential as a therapeutic agent for various diseases.
Conclusion
In conclusion, 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a novel compound that has shown potential as a therapeutic agent in various scientific research studies. Its anti-cancer, anti-inflammatory, and anti-bacterial properties make it a promising compound for the development of therapeutics for various diseases. Further research is needed to understand the mechanism of action of 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one and its potential as a therapeutic agent for various diseases.

Synthesis Methods

7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is synthesized through a multi-step reaction process that involves the use of various reagents and solvents. The synthesis method involves the condensation of 2-methoxyaniline with 3,4,5-trimethoxybenzaldehyde to form 2-(3,4,5-trimethoxybenzylideneamino)anisole. This intermediate is then reacted with 2-mercaptobenzoic acid in the presence of a catalyst to form the final product, 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one.

Scientific Research Applications

7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been extensively studied for its potential as a therapeutic agent in various scientific research studies. It has been shown to possess anti-cancer, anti-inflammatory, and anti-bacterial properties. 7-(2-methoxyphenyl)-10-(3,4,5-trimethoxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has also been studied for its potential as an anti-tuberculosis agent.